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Compound of Interest

Compound Name: 2-Bromothioanisole

Cat. No.: B035456

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromothioanisole, also known as 1-bromo-2-(methylthio)benzene, is an organosulfur
compound that serves as a versatile intermediate in organic synthesis. Its utility in the
development of pharmaceuticals and other bioactive molecules necessitates a thorough
understanding of its fundamental physicochemical properties. This guide provides a detailed
overview of the melting and boiling points of 2-Bromothioanisole, along with standardized
experimental protocols for their determination.

Physicochemical Data

The key physical properties of 2-Bromothioanisole are summarized in the table below. These
values are critical for predicting its behavior in various chemical processes, including reaction
kinetics, purification, and formulation.
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Property Value Conditions
Melting Point -24 °C (literature value)[1][2][3][4]
N ) at 27 mmHg (literature value)
Boiling Point 145-146 °C
[1][2][3][4]
256 °C (literature value)[5]
) at 25 °C (literature value)[1][2]
Density 1.522 g/mL

[3]

Experimental Protocols

Accurate determination of melting and boiling points is fundamental to verifying the purity and
identity of a chemical substance. The following are detailed methodologies for these
measurements.

Melting Point Determination (Capillary Method)

Since 2-Bromothioanisole is a liquid at room temperature, its melting point is determined from
a frozen sample.

Principle: A small, frozen sample of the substance is heated at a controlled rate. The
temperature at which the solid-to-liquid phase transition occurs is recorded as the melting point.
For pure crystalline substances, this transition is sharp.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Low-temperature bath (e.g., dry ice/acetone)

Thermometer or digital temperature probe

Procedure:
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e Sample Preparation: A small amount of 2-Bromothioanisole is drawn into a capillary tube.
The tube is then cooled in a low-temperature bath until the sample solidifies completely.

e Loading the Apparatus: The capillary tube containing the frozen sample is placed into the
heating block of the melting point apparatus.

e Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point.

e Equilibration and Measurement: The heating rate is then reduced to 1-2 °C per minute to
allow for thermal equilibrium between the sample and the thermometer.

o Observation: The temperature is carefully monitored. The melting point range is recorded
from the temperature at which the first droplet of liquid appears to the temperature at which
the entire sample has melted into a clear liquid. A narrow melting point range is indicative of
a pure compound.[4][5]

Boiling Point Determination at Reduced Pressure (Thiele
Tube Method)

Given that 2-Bromothioanisole has a high boiling point at atmospheric pressure, distillation
under reduced pressure is often employed to prevent decomposition.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
external pressure. By reducing the external pressure, the boiling point is lowered.

Apparatus:

Thiele tube

High-boiling point oil (e.g., mineral oil)

Thermometer

Small test tube

Capillary tube (sealed at one end)
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e Vacuum source and manometer
e Heating source (e.g., Bunsen burner or heating mantle)
Procedure:

o Sample Preparation: A small amount of 2-Bromothioanisole (a few milliliters) is placed into
the small test tube. A capillary tube, with its open end downwards, is placed inside the test
tube.

o Assembly: The test tube is attached to a thermometer using a rubber band or wire. The
assembly is then placed in a Thiele tube containing heating oil, ensuring the sample is below
the oil level.

e Applying Vacuum: The Thiele tube is connected to a vacuum source, and the pressure is
reduced to the desired level (e.g., 27 mmHg), as measured by a manometer.

e Heating: The side arm of the Thiele tube is gently heated.[6] This induces convection
currents that ensure uniform heating of the oil bath.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a steady and rapid stream of bubbles is
observed.

e Measurement: The heat source is removed, and the apparatus is allowed to cool slowly. The
boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to be drawn into the capillary tube.[7] This indicates that the vapor pressure of the
liquid is equal to the external pressure.

Synthesis Workflow of 2-Bromothioanisole

The following diagram illustrates a common laboratory synthesis route for 2-Bromothioanisole
from 2-bromothiophenol and iodomethane.[2] This workflow highlights the key reagents,
reaction conditions, and purification steps.
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Caption: Synthesis workflow for 2-Bromothioanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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